(Tetrahydrofuran-2-yl)(4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)piperidin-1-yl)methanone

• IUPAC Name: oxolan-2-yl-[4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C21H28F3N3O2/c22-21(23,24)16-3-1-4-18(15-16)26-12-10-25(11-13-26)17-6-8-27(9-7-17)20(28)19-5-2-14-29-19/h1,3-4,15,17,19H,2,5-14H2
• InChI Key: NYYVKNGYGZLUPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCC(CC2)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H28F3N3O2
• Molecular Weight: 411.5 g/mol
• CAS No.: 2034558-13-7

Description

The compound contains several functional groups including a tetrahydrofuran ring, a piperazine ring, a piperidine ring, and a trifluoromethyl group attached to a phenyl ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through reactions involving nucleophilic substitution, ring-closing reactions, or coupling reactions.

Molecular Structure Analysis

The presence of multiple rings in the structure, including a tetrahydrofuran ring, a piperazine ring, and a piperidine ring, suggests that the compound could have a complex three-dimensional structure. The trifluoromethyl group could add electron-withdrawing character, potentially affecting the reactivity of the compound.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-withdrawing trifluoromethyl group and the various nitrogen atoms present in the piperazine and piperidine rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the polar tetrahydrofuran ring and the basic nitrogen atoms in the piperazine and piperidine rings could affect the compound’s solubility and acidity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures are often investigated for their potential as pharmaceuticals.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Compounds with similar structures are often investigated for their potential as pharmaceuticals, so this compound could be of interest in drug discovery research.